Cas no 6540-43-8 (Naphtho[2,1-b]furan-1,2-dione)

Naphtho[2,1-b]furan-1,2-dione structure
Naphtho[2,1-b]furan-1,2-dione structure
Product Name:Naphtho[2,1-b]furan-1,2-dione
CAS No:6540-43-8
MF:C12H6O3
MW:198.174243450165
CID:399498
PubChem ID:13113912
Update Time:2025-04-19

Naphtho[2,1-b]furan-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,1-b]furan-1,2-dione
    • benzo[e][1]benzofuran-1,2-dione
    • SY342578
    • SCHEMBL289872
    • 6540-43-8
    • DTXSID30518880
    • dioxonaphthofuran
    • Inchi: 1S/C12H6O3/c13-11-10-8-4-2-1-3-7(8)5-6-9(10)15-12(11)14/h1-6H
    • InChI Key: KCCLIFINCKVFJZ-UHFFFAOYSA-N
    • SMILES: O1C(C(C2=C1C=CC1C=CC=CC2=1)=O)=O

Computed Properties

  • Exact Mass: 198.03168
  • Monoisotopic Mass: 198.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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